Cas no 463335-82-2 (2-(6-Bromopyridin-2-yl)benzonitrile)

• Product Name: 2-(6-Bromopyridin-2-yl)benzonitrile
• CAS No: 463335-82-2
• MF: C₁₂H₇BrN₂
• MW: 259.101381540298
• CID: 2644335
• PubChem ID: 22180785
• Update Time: 2025-04-21

2-(6-Bromopyridin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-2-yl)benzonitrile
• PGIIHMMVDLGRKC-UHFFFAOYSA-N
• SCHEMBL2649479
• DTXSID20623311
• DA-05679
• Benzonitrile, 2-(6-bromo-2-pyridinyl)-
• 463335-82-2
• 2-(6-Bromopyridin-2-yl)benzonitrile

• Inchi： 1S/C12H7BrN2/c13-12-7-3-6-11(15-12)10-5-2-1-4-9(10)8-14/h1-7H
• InChI Key： PGIIHMMVDLGRKC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2C=CC=CC=2C#N)=N1

Computed Properties

• Exact Mass: 257.97926Da
• Monoisotopic Mass: 257.97926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines